2-Butoxypyridine

Specification

• CAS No.: 27361-16-6
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 2-butoxypyridine
• Standard InChI: InChI=1S/C9H13NO/c1-2-3-8-11-9-6-4-5-7-10-9/h4-7H,2-3,8H2,1H3
• Standard InChI Key: OFLSKXBALZCMCX-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC=N1
• Canonical SMILES: CCCCOC1=CC=CC=N1

Introduction

2-Butoxypyridine, also known as butyl 2-pyridyl ether, is a chemical compound with the molecular formula C9H13NO. It is a derivative of pyridine, where a butoxy group is attached to the second position of the pyridine ring. This compound has been studied for its chemical properties and potential applications in various fields.

Synthesis and Applications

2-Butoxypyridine is used in organic synthesis, particularly for the preparation of tert-butyl esters. This process involves the use of boron trifluoride diethyl etherate under mild conditions, providing a practical method for esterification reactions.

Synthesis Method

The synthesis of tert-butyl esters from 2-tert-butoxypyridine involves a direct reaction with boron trifluoride diethyl etherate. This method is advantageous due to its mild conditions and efficiency in forming the desired esters.

Biological and Chemical Activities

While specific biological activities of 2-butoxypyridine itself are not extensively documented in the provided sources, pyridine derivatives are known for their antimicrobial and antiviral properties. For instance, compounds like 5-amino-2-butoxypyridine have shown potent inhibitory actions against Mycobacteria.

Related Compounds

• 5-Amino-2-butoxypyridine: This compound exhibits significant antitubercular activity, particularly against Mycobacteria. Its effectiveness is influenced by the length of the alkyl chain attached to the pyridine ring.

Safety and Hazards

2-Butoxypyridine, like many organic compounds, poses certain hazards. It is classified as causing skin and eye irritation and may lead to respiratory irritation. The compound is handled with caution, following appropriate safety protocols to minimize exposure risks.

Hazard Classification

• Skin Irritation: Causes skin irritation (Category 2).

• Eye Irritation: Causes serious eye irritation (Category 2).

• Respiratory Tract Irritation: May cause respiratory irritation.